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Compound of Interest

Compound Name: SR10067

Cat. No.: B1399069

For researchers, scientists, and drug development professionals working with the potent REV-
ERB agonist SR10067, a thorough understanding of safety protocols and handling procedures
is paramount. Although a specific Safety Data Sheet (SDS) for SR10067 is not readily available
in public domains, this guide provides essential, immediate safety and logistical information
based on general laboratory best practices for handling novel research chemicals.

Essential Safety & Handling Workflow

A systematic approach to handling SR10067, from receipt to disposal, is critical to ensure a
safe laboratory environment. The following workflow outlines the key steps and recommended
precautions.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1399069?utm_src=pdf-interest
https://www.benchchem.com/product/b1399069?utm_src=pdf-body
https://www.benchchem.com/product/b1399069?utm_src=pdf-body
https://www.benchchem.com/product/b1399069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1399069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

4 )

Preparation

Designated Handling Area
(e.g., Fume Hood)

[Gather Required PPE]

Gather Handling Materials
(Spatula, Weighing Paper, etc.)
- J

4 )

Handling
Y

[Weigh Solid Compound)

CDissoIve in Appropriate SoIvenD

l

Gliquot for Storage)

- J

-

Cleanup é% Disposal

[Decontaminate Surfaces]

[Dispose of Contaminated Consumable

(e.g., pipette tips, gloves)

)

[Dispose of Unused SqutiorD

J

Click to download full resolution via product page

Caption: Workflow for the safe handling of SR10067.
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Personal Protective Equipment (PPE)

Given that SR10067 is a research compound with an incompletely characterized toxicological
profile, a cautious approach to personal protection is warranted. The following table
summarizes the recommended PPE for handling SR10067.

PPE Category Item Specification

Nitrile gloves are
recommended. Always inspect
) gloves for tears or punctures
Hand Protection Gloves
before use. Change gloves
frequently and immediately if

contaminated.

ANSI Z87.1 certified safety
_ glasses with side shields or
Eye Protection Safety Glasses/Goggles )
chemical splash goggles

should be worn.

A clean, buttoned laboratory
) coat should be worn to protect
Body Protection Laboratory Coat ] ] )
skin and clothing from potential

splashes.

All handling of solid SR10067
and preparation of stock
) solutions should be performed
Respiratory Fume Hood ) N )
in a certified chemical fume
hood to minimize inhalation

exposure.

Operational Plan: Step-by-Step Handling

o Preparation: Before handling SR10067, designate a specific work area, preferably within a
chemical fume hood. Ensure all necessary PPE is donned correctly. Gather all required
materials, including a calibrated scale, weighing paper, appropriate solvents, and storage
vials.
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» Weighing: Carefully weigh the desired amount of solid SR10067 on a tared weighing paper
or in a suitable container within the fume hood.

e Solubilization: Based on experimental requirements, dissolve the weighed SR10067 in the
appropriate solvent. Product data sheets indicate that SR10067 is soluble in DMSO.[1] For in
vivo studies, a common vehicle is a solution of 10% DMSO in corn oil.[1]

o Storage: Following reconstitution, it is recommended to aliquot the solution into smaller,
single-use volumes and store them frozen. Stock solutions are reported to be stable for up to
3 months at -20°C.[2]

Disposal Plan

As there is no specific disposal information available for SR10067, it should be handled as
chemical waste in accordance with local, state, and federal regulations.

e Solid Waste: All disposable materials that have come into contact with SR10067, such as
pipette tips, weighing paper, and gloves, should be collected in a designated, sealed waste
container.

e Liquid Waste: Unused solutions of SR10067 should be collected in a clearly labeled, sealed
container for chemical waste. Do not dispose of down the drain.

Experimental Protocols and Signaling Pathway

SR10067 is a potent and selective agonist of the nuclear receptors REV-ERBa and REV-ERB.
[1][2] It is a valuable tool for studying the role of these receptors in regulating circadian rhythms
and their impact on various physiological processes.

: L :

Parameter Value Species/System Reference
ICso (REV-ERBQ) 170 nM In vitro assay

ICs0 (REV-ERBP) 160 nM In vitro assay

In Vivo Dosage 30 mg/kg (i.p.) Mouse
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Experimental Methodologies

In Vitro Studies: Researchers have utilized SR10067 in cell-based assays to investigate its
impact on gene expression and cellular function. For instance, studies have examined its
effect on attenuating Th2 cytokine-mediated barrier dysfunction in human bronchial epithelial
cells. A typical protocol involves pre-treating cells with SR10067 before stimulation with an
inflammatory agent and then assessing changes in cellular endpoints such as transepithelial
electrical resistance (TEER) or gene expression.

In Vivo Studies: In animal models, SR10067 has been administered intraperitoneally (i.p.) to
investigate its effects on circadian behavior, sleep architecture, and anxiety. A common
experimental design involves administering SR10067 at a specific Zeitgeber time (ZT) and
then monitoring behavioral or physiological outcomes. For example, a 30 mg/kg i.p. injection
has been shown to suppress the expression of the circadian gene Npas2 in the mouse
hypothalamus.

REV-ERB Signaling Pathway

SR10067 exerts its effects by binding to and activating the REV-ERB nuclear receptors. This

activation leads to the recruitment of co-repressors, which in turn suppress the transcription of

target genes, most notably Bmall, a key component of the core circadian clock machinery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Handling of SR10067: A Guide to Safety
and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1399069#personal-protective-equipment-for-
handling-sr10067]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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